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Technical Support Center: MS143 Coating
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

inconsistent release profiles with MS143 coatings.

Frequently Asked Questions (FAQs)
Q1: What is MS143 coating and what are its primary applications in drug delivery?

MS143 is a versatile coating primarily composed of a low molecular weight

polytetrafluoroethylene (PTFE) fluoropolymer.[1][2] In the context of drug delivery, it is utilized

to create a dry, inert film that can modify the release of active pharmaceutical ingredients

(APIs). Its non-migrating and non-staining properties are beneficial for maintaining the purity of

the drug product.[1][2][3][4]

Q2: What are the most common causes of inconsistent drug release with MS143 coatings?

Inconsistent drug release from MS143-coated formulations can stem from several factors,

including:
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Variations in coating thickness: The thickness of the polymer layer is directly related to the

drug release rate.[5]

Environmental factors during application: Humidity and temperature can significantly impact

film formation and adhesion.[6][7][8][9][10]

Improper coating process parameters: Issues with spray rate, atomization pressure, and

drying times can lead to coating defects.[11][12]

Substrate properties: The porosity and surface roughness of the tablet or particle being

coated can influence polymer deposition and adhesion.[6][7]

Coating formulation issues: Inconsistent mixing or settling of the MS143 suspension can lead

to a non-uniform coating.[13]

Q3: How does humidity affect the MS143 coating process?

High humidity can slow the evaporation of solvents, potentially leading to a rough or uneven

coating surface and affecting the final release characteristics.[9][10] Conversely, very low

humidity can cause the coating to dry too quickly, which may compromise the integrity and

uniformity of the film.[7] For polymer coatings in general, a more humid environment can

promote the mixing of tablet ingredients with the forming film, which can alter release

performance.[6][7]

Q4: Can the properties of the drug formulation itself impact the release from an MS143
coating?

Yes, interactions between the drug and the polymer matrix can be a critical factor affecting the

degradation process of the coating and, consequently, the drug release profile.[14] The

physicochemical properties of the API can influence the overall performance of the coated

product.

Troubleshooting Guides
Issue 1: Premature or Rapid Drug Release ("Dose
Dumping")

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11510853/
https://pubmed.ncbi.nlm.nih.gov/27282533/
https://www.researchgate.net/publication/303830498_Influence_of_relative_humidity_during_coating_on_polymer_deposition_and_film_formation
https://www.ias.ac.in/article/fulltext/boms/015/02/0153-0159
https://www.yinyangpolymerschina.com/blog/what-is-the-impact-of-humidity-on-polymers-in-special-coatings-761043.html
https://www.proplate.com/how-does-the-application-environment-humidity-temperature-etc-affect-the-selection-and-performance-of-coatings/
https://www.researchgate.net/publication/274818548_A_review_of_pharmaceutical_tablet_spray_coating
https://healthcare.evonik.com/en/news-and-events/blog/resolving-drug-manufacturing-issues-early-on-is-crucial-to-successful-up-scaling-208397.html
https://pubmed.ncbi.nlm.nih.gov/27282533/
https://www.researchgate.net/publication/303830498_Influence_of_relative_humidity_during_coating_on_polymer_deposition_and_film_formation
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#troubleshooting-inconsistent-release-with-ms143-coating
https://www.fluidairinc.com/en-au/blog/tablet-coating-solutions
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#troubleshooting-inconsistent-release-with-ms143-coating
https://www.yinyangpolymerschina.com/blog/what-is-the-impact-of-humidity-on-polymers-in-special-coatings-761043.html
https://www.proplate.com/how-does-the-application-environment-humidity-temperature-etc-affect-the-selection-and-performance-of-coatings/
https://www.researchgate.net/publication/303830498_Influence_of_relative_humidity_during_coating_on_polymer_deposition_and_film_formation
https://pubmed.ncbi.nlm.nih.gov/27282533/
https://www.researchgate.net/publication/303830498_Influence_of_relative_humidity_during_coating_on_polymer_deposition_and_film_formation
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#troubleshooting-inconsistent-release-with-ms143-coating
https://www.mdpi.com/2073-4360/13/8/1272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sudden and premature release of the drug can indicate a compromised coating.

Potential Cause Recommended Action

Cracking or Peeling of the Coating

Inspect tablets visually and under magnification

for signs of cracking or peeling.[15][16] If

observed, refer to the "Coating Defects"

troubleshooting guide below.

Insufficient Coating Thickness

Measure the coating thickness using

appropriate analytical methods (e.g.,

microscopy, terahertz spectroscopy).[17]

Increase the number of coating layers or adjust

the coating solution's solid content. The release

rate is dependent on the thickness of the

polymer coating.[14]

High Porosity of the Coating

Evaluate the coating process parameters. High

atomizing air pressure or a fast spray rate can

lead to a more porous film.[11]

Interaction between Drug and Coating

Investigate the physicochemical compatibility

between the API and the PTFE-based MS143

coating.[14]

Issue 2: Delayed or Incomplete Drug Release
Slower than expected or incomplete release can render the drug therapeutically ineffective.
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Potential Cause Recommended Action

Excessive Coating Thickness

Verify the coating thickness. A thicker polymer

layer can retard drug release.[5] Reduce the

coating application time or the solid content of

the coating solution.

"Orange Peel" or Rough Surface Texture

This defect, characterized by a bumpy surface,

can be caused by inadequate spreading of the

coating solution before drying.[15] This may be

due to a high solution viscosity or suboptimal

spraying conditions.[15] Adjust the spray rate

and drying temperature.

Improper Curing

Ensure the coated product is cured at the

recommended temperature for a sufficient

duration. A change in the coating's appearance

from opaque white to a darker, translucent look

indicates proper fusing.[1]

Cross-linking or Aging of the Polymer
Evaluate the stability of the coated product over

time and under different storage conditions.[8]

Issue 3: High Batch-to-Batch Variability
Inconsistent release profiles between different manufacturing batches are a common

challenge.
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Potential Cause Recommended Action

Inconsistent Process Parameters

Tightly control and monitor all critical process

parameters, including spray rate, atomization

pressure, inlet/outlet air temperature, and pan

speed.[11][12]

Variability in Substrate Properties

Ensure the physical properties (e.g., hardness,

friability, porosity) of the uncoated tablets or

particles are consistent across batches.[6][7]

Inconsistent Coating Suspension Preparation

Thoroughly mix the MS-143 suspension before

and during use to ensure a homogenous

mixture.[1]

Environmental Fluctuations
Monitor and control the temperature and

humidity of the processing environment.[6][10]

Experimental Protocols
Protocol 1: In Vitro Drug Release Testing
This protocol outlines a general method for assessing the drug release kinetics from MS143-

coated products.

Apparatus: USP Dissolution Apparatus 2 (Paddle Apparatus) is commonly used.

Media: Select a dissolution medium that is relevant to the intended site of drug release (e.g.,

simulated gastric fluid, simulated intestinal fluid).

Procedure: a. Place the MS143-coated dosage form into the dissolution vessel. b. Begin

paddle rotation at a specified speed (e.g., 50 RPM). c. At predetermined time intervals,

withdraw samples of the dissolution medium. d. Analyze the samples for drug concentration

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC).[18]

Data Analysis: Plot the cumulative percentage of drug released versus time. Analyze the

release kinetics using appropriate mathematical models (e.g., zero-order, first-order, Higuchi,

Korsmeyer-Peppas).[18][19]
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Protocol 2: Coating Thickness and Surface Morphology
Analysis
This protocol describes methods for characterizing the physical properties of the MS143
coating.

Scanning Electron Microscopy (SEM): a. Carefully fracture a coated tablet to expose a

cross-section of the coating and substrate. b. Mount the sample and sputter-coat with a

conductive material (e.g., gold). c. Image the cross-section under SEM to measure the

coating thickness and observe its uniformity and adhesion to the substrate.

Atomic Force Microscopy (AFM): a. AFM can be used to investigate the surface morphology,

roughness, and porosity of the coating at a nanometer resolution.[20] This can help correlate

surface characteristics with dissolution performance.

Terahertz Spectroscopy: a. This non-destructive technique can be used for the quantitative

analysis of the physical appearance of film-coated tablets, including surface roughness and

film coating properties.[17]

Visualizations
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Key factors influencing the drug release profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PTFE Release Agent and Dry Lubricant | MS-143HN [miller-stephenson.com]

2. PTFE Release Agents | MS-122 & MS-143 | Miller-Stephenson [miller-stephenson.com]

3. PTFE Bulk Iiquid | PTFE Mold Release Agents | MS-143 | MIller-Stephenson [miller-
stephenson.com]

4. Dry Film Mold Release Agent | MS-143XD | Miller-Stephenson [miller-stephenson.com]

5. Influence of Polymer Film Thickness on Drug Release from Fluidized Bed Coated Pellets
and Intended Process and Product Control - PMC [pmc.ncbi.nlm.nih.gov]

6. Influence of relative humidity during coating on polymer deposition and film formation
[pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. ias.ac.in [ias.ac.in]

9. yinyangpolymerschina.com [yinyangpolymerschina.com]

10. proplate.com [proplate.com]

11. researchgate.net [researchgate.net]

12. Resolving drug manufacturing issues early on is crucial to successful up-scaling - Evonik
Industries [healthcare.evonik.com]

13. fluidairinc.com [fluidairinc.com]

14. mdpi.com [mdpi.com]

15. Defects in Film Coating Process: Causes and Possible Solutions [pharmapproach.com]

16. colorcon.com [colorcon.com]

17. Quantitative Appearance Inspection for Film Coated Tablets [jstage.jst.go.jp]

18. How to Measure Drug Release Kinetics from Hydrogel Matrices — HPLC Protocol and
Data Formats [eureka.patsnap.com]

19. ptfarm.pl [ptfarm.pl]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12406210?utm_src=pdf-custom-synthesis#bc-rfq
https://miller-stephenson.com/product/ms-143hn/
https://miller-stephenson.com/chemicals/mold-release-agents/ptfe-release-agents/
https://miller-stephenson.com/chemicals/mold-release-agents/ptfe-release-agents/ptfe-mold-release-liquid/
https://miller-stephenson.com/chemicals/mold-release-agents/ptfe-release-agents/ptfe-mold-release-liquid/
https://miller-stephenson.com/product/dry-film-mold-release-agent/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11510853/
https://pubmed.ncbi.nlm.nih.gov/27282533/
https://pubmed.ncbi.nlm.nih.gov/27282533/
https://www.researchgate.net/publication/303830498_Influence_of_relative_humidity_during_coating_on_polymer_deposition_and_film_formation
https://www.ias.ac.in/article/fulltext/boms/015/02/0153-0159
https://www.yinyangpolymerschina.com/blog/what-is-the-impact-of-humidity-on-polymers-in-special-coatings-761043.html
https://www.proplate.com/how-does-the-application-environment-humidity-temperature-etc-affect-the-selection-and-performance-of-coatings/
https://www.researchgate.net/publication/274818548_A_review_of_pharmaceutical_tablet_spray_coating
https://healthcare.evonik.com/en/news-and-events/blog/resolving-drug-manufacturing-issues-early-on-is-crucial-to-successful-up-scaling-208397.html
https://healthcare.evonik.com/en/news-and-events/blog/resolving-drug-manufacturing-issues-early-on-is-crucial-to-successful-up-scaling-208397.html
https://www.fluidairinc.com/en-au/blog/tablet-coating-solutions
https://www.mdpi.com/2073-4360/13/8/1272
https://www.pharmapproach.com/common-defects-in-film-coating-process-causes-and-possible-solutions/
https://www.colorcon.com/tools-and-resources/troubleshooting-guide
https://www.jstage.jst.go.jp/article/cpb/64/8/64_c15-01030/_html/-char/en
https://eureka.patsnap.com/report-how-to-measure-drug-release-kinetics-from-hydrogel-matrices-hplc-protocol-and-data-formats
https://eureka.patsnap.com/report-how-to-measure-drug-release-kinetics-from-hydrogel-matrices-hplc-protocol-and-data-formats
https://www.ptfarm.pl/pub/File/Acta_Poloniae/2010/3/217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. azom.com [azom.com]

To cite this document: BenchChem. [Troubleshooting inconsistent release with MS143
coating.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406210/docs#troubleshooting-inconsistent-
release-with-ms143-coating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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